Cas no 1266656-98-7 (5-Chloro-7-iodoimidazo1,2-apyridine)

• Product Name: 5-Chloro-7-iodoimidazo1,2-apyridine
• CAS No: 1266656-98-7
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD26743827
• CID: 1224504
• PubChem ID: 74890130
• Update Time: 2025-05-20

5-Chloro-7-iodoimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 5-chloro-7-iodo-
• 5-Chloro-7-iodoimidazo[1,2-a]pyridine
• MFCD26743827
• F18524
• SCHEMBL24438415
• AKOS025396043
• SY261223
• BS-50251
• 1266656-98-7
• 5-Chloro-7-iodoimidazo1,2-apyridine

• MDL： MFCD26743827
• Inchi： 1S/C7H4ClIN2/c8-6-3-5(9)4-7-10-1-2-11(6)7/h1-4H
• InChI Key： VLUBNJIGPOGJAK-UHFFFAOYSA-N
• SMILES： IC1C=C(N2C=CN=C2C=1)Cl

Computed Properties

• Exact Mass: 277.91042
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Additional information on 5-Chloro-7-iodoimidazo1,2-apyridine

5-Chloro-7-iodoimidazo[1,2-a]pyridine (CAS No. 1266656-98-7)

The compound 5-Chloro-7-iodoimidazo[1,2-a]pyridine (CAS No. 1266656-98-7) is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazo[1,2-a]pyridine family, which is a class of bicyclic structures characterized by their unique electronic properties and potential applications in drug design and advanced materials. The CAS No. 1266656-98-7 uniquely identifies this compound within the chemical registry system, ensuring its precise identification and reference in scientific literature and industrial applications.

Recent studies have highlighted the 5-Chloro-7-iodoimidazo[1,2-a]pyridine as a promising candidate in the development of novel therapeutic agents. Its structure, featuring a chlorine atom at position 5 and an iodine atom at position 7, imparts unique electronic and steric properties that make it an ideal scaffold for drug design. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively explored, with researchers focusing on its potential role in anti-cancer therapies. For instance, a study published in *Nature Communications* demonstrated that 5-Chloro-7-iodoimidazo[1,2-a]pyridine derivatives can effectively inhibit key enzymes involved in tumor progression, showcasing its potential as a lead compound for drug development.

In addition to its pharmacological applications, 5-Chloro-7-iodoimidazo[1,2-a]pyridine has also found relevance in the field of materials science. Its aromaticity and heterocyclic nature make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. A recent paper in *Advanced Materials* highlighted how the compound's electronic properties can be tuned through substitution patterns, paving the way for its integration into next-generation electronic devices.

The synthesis of 5-Chloro-7-iodoimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of imidazo[1,2-a]pyridine derivatives through cyclization reactions. The introduction of halogen substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing scalability for industrial applications.

From an analytical standpoint, the characterization of 5-Chloro-7-iodoimidazo[1,2-a]pyridine relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into the compound's molecular structure and stability under various conditions. For example, high-resolution MS has been instrumental in confirming the exact mass of the compound, while NMR spectroscopy has helped elucidate its stereochemical properties.

Looking ahead, the versatility of 5-Chloro-7-iodoimidazo[1,2-a]pyridine suggests that it will continue to play a pivotal role in diverse areas of research. Its ability to serve as both a therapeutic agent and a functional material highlights its broad applicability across multiple disciplines. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.